Cas no 668276-44-6 (4-Amino-3-methyl-5-nitro-benzoic Acid methyl ester)

• Product Name: 4-Amino-3-methyl-5-nitro-benzoic Acid methyl ester
• CAS No: 668276-44-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 838902
• PubChem ID: 21098151
• Update Time: 2025-10-05

4-Amino-3-methyl-5-nitro-benzoic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-methyl-5-nitro-, methyl ester (9CI)
• methyl 4-amino-3-methyl-5-nitrobenzoate
• 4-Amino-3-methyl-5-nitro-benzoic acid methyl ester
• starbld0009768
• D76306
• SCHEMBL636992
• AKOS027411943
• DTXSID701280204
• MFCD16036712
• SB79038
• DCBDOCUUDHFUSW-UHFFFAOYSA-N
• CS-16725
• SY059822
• 668276-44-6
• CS-0102745
• methyl 3-nitro-4-amino-5-methylbenzoate
• DB-431279
• 4-Amino-3-methyl-5-nitro-benzoic Acid methyl ester

• MDL： MFCD16036712
• Inchi： 1S/C9H10N2O4/c1-5-3-6(9(12)15-2)4-7(8(5)10)11(13)14/h3-4H,10H2,1-2H3
• InChI Key： DCBDOCUUDHFUSW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C(C)C=1)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives